Cas no 14047-57-5 (Sodium hydrogensebacate)
Sodium hydrogensebacate structure
Product Name:Sodium hydrogensebacate
CAS No:14047-57-5
MF:C10H17NaO4
MW:224.22935461998
CID:49618
PubChem ID:44153841
Update Time:2025-04-18
Sodium hydrogensebacate Chemical and Physical Properties
Names and Identifiers
-
- Sodium hydrogen sebacate
- sodium,10-hydroxy-10-oxodecanoate
- EINECS 237-886-5
- Sebacic acid, sodium salt
- Decanedioic acid,sodium salt
- SODIUM 9-CARBOXYNONANOATE
- Sodium 9-carboxynonanoate(x:1)
- 14047-57-5
- sodium;10-hydroxy-10-oxodecanoate
- 19455-73-3
- DTXSID60930854
- monosodium sebacate
- Sebacic acid hydrogen 1-sodium salt
- SCHEMBL6135890
- Sodium hydrogensebacate
-
- Inchi: 1S/C10H18O4.Na/c11-9(12)7-5-3-1-2-4-6-8-10(13)14;/h1-8H2,(H,11,12)(H,13,14);/q;+1/p-1
- InChI Key: GAQDIDQMKWSQAH-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C(CCCCCCCCC(=O)O)=O
Computed Properties
- Exact Mass: 224.10200
- Monoisotopic Mass: 224.102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 182
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.4A^2
Experimental Properties
- Density: 1.106
- Boiling Point: 374.3°Cat760mmHg
- Flash Point: 198.3°C
- PSA: 77.43000
- LogP: 0.94170
Sodium hydrogensebacate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S224550-2.5mg |
Sodium hydrogensebacate |
14047-57-5 | 2.5mg |
$ 200.00 | 2022-06-03 | ||
| TRC | S224550-5mg |
Sodium hydrogensebacate |
14047-57-5 | 5mg |
$ 370.00 | 2022-06-03 | ||
| TRC | S224550-10mg |
Sodium hydrogensebacate |
14047-57-5 | 10mg |
$ 585.00 | 2022-06-03 |
Sodium hydrogensebacate Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk